5-Cyclopropoxy-6-iodopicolinaldehyde

• Molecular Formula: C9H8INO2
• Molecular Weight: 289.07 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-iodopyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8INO2/c10-9-8(13-7-2-3-7)4-1-6(5-12)11-9/h1,4-5,7H,2-3H2
• InChI Key: HOTQTBBHMHCSBC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)C=O)I

Description

5-Cyclopropoxy-6-iodopicolinaldehyde is a halogenated picolinaldehyde derivative with the molecular formula C₉H₈INO₂. Its structure features a pyridine core substituted with an aldehyde group at position 2, a cyclopropoxy group at position 5, and an iodine atom at position 5. The compound’s unique substituents confer distinct electronic and steric properties:

• Cyclopropoxy group: A strained three-membered ether ring that enhances reactivity compared to linear alkoxy groups.
• Aldehyde functionality: A reactive site for nucleophilic additions or condensations, enabling further derivatization.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 5-iodopicolinaldehyde with cyclopropanol in the presence of a base to form the desired product .

Industrial Production Methods

While specific industrial production methods for 5-Cyclopropoxy-6-iodopicolinaldehyde are not widely documented, the general approach involves large-scale iodination and subsequent etherification reactions under controlled conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-iodopicolinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN3) or thiourea (NH2CSNH2) under mild conditions.

Major Products Formed

Oxidation: 5-Cyclopropoxy-6-iodopicolinic acid.

Reduction: 5-Cyclopropoxy-6-iodopicolinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Cyclopropoxy-6-iodopicolinaldehyde is used in several scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: In the study of enzyme mechanisms and as a probe for biochemical pathways.

Medicine: Potential use in drug discovery and development due to its unique structural features.

Industry: Used in the development of new materials and as an intermediate in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-iodopicolinaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group and iodine atom contribute to its binding affinity and specificity. The compound may act as an inhibitor or activator of certain biochemical pathways, depending on the context of its use .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 5-Cyclopropoxy-6-iodopicolinaldehyde with structurally related compounds, including 6-chloroisoquinoline (referenced in ) :

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Functional Groups	Notable Properties
5-Cyclopropoxy-6-iodopicolinaldehyde	C₉H₈INO₂	289	Iodine (position 6), Cyclopropoxy (position 5)	Aldehyde, Ether	High reactivity (strain, iodine), UV activity
6-Chloroisoquinoline	C₉H₆ClN	163.5	Chlorine (position 6)	Aromatic heterocycle (isoquinoline)	Moderate stability, halogen-dependent bioactivity
5-Methoxy-6-bromopicolinaldehyde	C₈H₇BrNO₂	244	Bromine (position 6), Methoxy (position 5)	Aldehyde, Ether	Lower strain, Br as leaving group

Key Findings:

Halogen Effects: Iodine vs. Chlorine/Bromine: The iodine atom in 5-Cyclopropoxy-6-iodopicolinaldehyde has a larger atomic radius (198 pm vs. 79 pm for Cl, 94 pm for Br), reducing electronegativity (2.66 for I vs. 3.16 for Cl) and enhancing polarizability.

Ether Substituents :

• Cyclopropoxy vs. Methoxy : The cyclopropoxy group’s ring strain (~27 kcal/mol) increases reactivity, favoring ring-opening reactions or participation in strain-release chemistry. Methoxy groups lack this strain, leading to slower reaction kinetics.

Core Structure Differences: Picolinaldehyde vs. Isoquinoline: The aldehyde group in picolinaldehyde derivatives provides a reactive site absent in isoquinoline, enabling diverse functionalization (e.g., Schiff base formation). Isoquinoline derivatives like 6-chloroisoquinoline are more rigid, favoring π-π stacking in biological targets .

Physicochemical Properties :

• Solubility : The iodine substituent’s hydrophobicity may reduce aqueous solubility compared to chlorine analogs.
• Stability : Cyclopropoxy groups are prone to oxidative degradation, whereas methoxy or chloro substituents are more stable under ambient conditions.

Research Implications

• Synthetic Applications : The strained cyclopropoxy group and iodine in 5-Cyclopropoxy-6-iodopicolinaldehyde make it a candidate for click chemistry or Suzuki-Miyaura couplings.
• Biological Activity : Halogenated picolinaldehydes often exhibit antimicrobial or anticancer properties; iodine’s size may enhance target binding compared to smaller halogens.
• Limitations: The compound’s instability under light or heat (due to iodine and strained ether) necessitates careful handling, unlike 6-chloroisoquinoline, which is more robust .